![molecular formula C10H22Cl2N2O B6285549 1-[(oxan-4-yl)methyl]pyrrolidin-3-amine dihydrochloride CAS No. 2743998-15-2](/img/new.no-structure.jpg)
1-[(oxan-4-yl)methyl]pyrrolidin-3-amine dihydrochloride
Overview
Description
1-[(Oxan-4-yl)methyl]pyrrolidin-3-amine dihydrochloride is a chemical compound with the molecular formula C9H18N2O.2HCl. It is known for its unique structure, which includes a pyrrolidine ring and an oxane (tetrahydropyran) moiety. This compound is often used in various scientific research applications due to its distinctive chemical properties .
Preparation Methods
The synthesis of 1-[(oxan-4-yl)methyl]pyrrolidin-3-amine dihydrochloride typically involves the following steps:
Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through cyclization reactions involving appropriate precursors.
Attachment of the Oxane Moiety: The oxane moiety is introduced through nucleophilic substitution reactions.
Formation of the Dihydrochloride Salt: The final step involves the conversion of the free base to its dihydrochloride salt by treatment with hydrochloric acid.
Industrial production methods often involve optimization of these steps to ensure high yield and purity. Reaction conditions such as temperature, solvent, and catalysts are carefully controlled to achieve the desired product.
Chemical Reactions Analysis
1-[(Oxan-4-yl)methyl]pyrrolidin-3-amine dihydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions are common, where the oxane moiety can be replaced with other functional groups.
Common reagents and conditions used in these reactions include organic solvents like dichloromethane, methanol, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
1-[(Oxan-4-yl)methyl]pyrrolidin-3-amine dihydrochloride has a wide range of scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: This compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.
Industry: It is used in the production of various chemical intermediates and specialty chemicals.
Mechanism of Action
The mechanism of action of 1-[(oxan-4-yl)methyl]pyrrolidin-3-amine dihydrochloride involves its interaction with specific molecular targets. It can bind to enzymes or receptors, modulating their activity. The pathways involved depend on the specific biological context in which the compound is used .
Comparison with Similar Compounds
1-[(Oxan-4-yl)methyl]pyrrolidin-3-amine dihydrochloride can be compared with other similar compounds, such as:
- 1-[(Oxan-4-yl)methyl]pyrrolidin-2-amine dihydrochloride
- 1-[(Oxan-4-yl)methyl]pyrrolidin-4-amine dihydrochloride
These compounds share similar structural features but differ in the position of the amine group on the pyrrolidine ring. The unique positioning of the amine group in this compound contributes to its distinct chemical and biological properties .
Properties
CAS No. |
2743998-15-2 |
|---|---|
Molecular Formula |
C10H22Cl2N2O |
Molecular Weight |
257.2 |
Purity |
95 |
Origin of Product |
United States |
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